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Compound of Interest

Compound Name:
2-Fluoro-4-methyl-5-

(tributylstannyl)pyridine

Cat. No.: B596233 Get Quote

An In-depth Technical Safety Guide for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This guide is intended for researchers, scientists, and professionals in drug development who

handle 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. It provides comprehensive safety data,

handling protocols, and hazard information based on available documentation. The toxicity

profile of this compound is largely dictated by the tributyltin moiety, a class of organotin

compounds known for their significant health and environmental hazards.

Chemical Identification
Identifier Value

Chemical Name 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

CAS Number 1245816-06-1

Molecular Formula C₁₈H₃₂FNSn

Molecular Weight 400.16 g/mol

Physical Form Solid

Hazard Identification and GHS Classification
2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is classified as a highly hazardous substance.

The Globally Harmonized System (GHS) classification is summarized below.
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Signal Word:Danger

GHS Pictograms:

Pictogram Hazard Class

alt text Acute Toxicity (Oral)

alt text
Reproductive Toxicity, Specific Target Organ

Toxicity (Repeated Exposure)

alt text Hazardous to the Aquatic Environment

alt text
Acute Toxicity (Dermal), Skin Irritation, Eye

Irritation

Hazard Statements (H-Codes):

Code Statement

H301 Toxic if swallowed.

H312 Harmful in contact with skin.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H360FD
May damage fertility. May damage the unborn

child.

H372
Causes damage to organs through prolonged or

repeated exposure.

H410 Very toxic to aquatic life with long lasting effects.

Precautionary Statements (P-Codes):
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Code Statement

P202
Do not handle until all safety precautions have

been read and understood.

P273 Avoid release to the environment.

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.

P301 + P310
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.

P302 + P352 + P312

IF ON SKIN: Wash with plenty of soap and

water. Call a POISON CENTER or

doctor/physician if you feel unwell.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Hazard Classifications:

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Reproductive Toxicity (Category 1B)

Specific Target Organ Toxicity, Repeated Exposure (Category 1)

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

Hazardous to the Aquatic Environment, Chronic Hazard (Category 1)

Toxicological Information
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The toxicity of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is primarily associated with the

tributyltin (TBT) group. TBT compounds are known to be highly toxic.

General Toxicity of Tributyltin (TBT) Compounds:

Immune System: TBT compounds are potent immunotoxic agents, particularly affecting the

thymus gland.[1][2]

Endocrine System: TBT is an endocrine disrupting compound, which can interfere with

hormonal processes like growth and reproduction.[3] In some organisms, it has been shown

to cause imposex, the development of male characteristics in females.[4][5]

Nervous System: Organotin compounds can affect the central nervous system.[2][6]

Organ Damage: Prolonged or repeated exposure can lead to damage to organs such as the

liver and kidneys.[1][4] Animal studies have shown that tributyltins can cause bile duct

damage.[1]

Skin and Eye Irritation: TBT compounds can be potent irritants to the skin, eyes, and mucous

membranes.[2][4] Skin exposure, especially at high concentrations, can result in chemical

burns.[4][5]

Reproductive and Developmental Toxicity: Tributyltin oxide has been shown to be

embryotoxic and teratogenic in animal studies.[1]

Experimental Protocols and Handling
Given the high toxicity of this compound, stringent safety protocols must be followed. The

following are general guidelines for handling highly toxic solids and organotin reagents.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use.[7]

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles and a face

shield.[8]
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Skin and Body Protection: A lab coat, and in cases of potential significant exposure,

chemical-resistant aprons or suits are recommended.[9]

Respiratory Protection: All handling should be done in a certified chemical fume hood to

avoid inhalation.[6][9] For non-routine operations or spills, a self-contained breathing

apparatus may be necessary.[9]

Handling and Storage:

Designated Area: Work with organotin reagents should be conducted in a designated area,

such as a fume hood.[6]

Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[9][10]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[9] The storage

class is 6.1C for combustible, acute toxic category 3 compounds.

Incompatibilities: Keep away from strong oxidizing agents and acids.[10] Organotin hydrides

react with water to produce flammable hydrogen gas.[11]

Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in the work

area.[9] Contaminated clothing should be removed immediately and cleaned before reuse.

[12]

First Aid Measures:

If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor.[8]

If on Skin: Immediately wash with plenty of soap and water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.[8][12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.[10][11]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[10]

Spill and Waste Disposal:
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Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection.

[9] Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[9][11]

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. This material is considered hazardous waste.[10]

Diagrams
The following diagram illustrates the general workflow for GHS hazard classification, which is a

systematic process to identify the hazards of a chemical and communicate them.
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Caption: GHS Hazard Classification Workflow.
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This second diagram illustrates the logical relationship for handling exposure to a hazardous

chemical like 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, from the initial exposure event to

the necessary response actions.

Exposure Event Occurs

Identify Route of Exposure

Inhalation

Lungs

Skin/Eye Contact

Skin/Eyes

Ingestion

Mouth

Move to Fresh Air
Provide Oxygen/CPR if needed

Remove Contaminated Clothing
Flush Skin/Eyes with Water (15+ min)

DO NOT Induce Vomiting
Rinse Mouth

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: Chemical Exposure First Aid Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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